Cas no 2157-56-4 ((NZ)-N-[(4Z)-4-hydroxyiminopentan-2-ylidene]hydroxylamine)

• Product Name: (NZ)-N-[(4Z)-4-hydroxyiminopentan-2-ylidene]hydroxylamine
• CAS No: 2157-56-4
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• MDL: MFCD00013932
• CID: 84149
• PubChem ID: 87574925
• Update Time: 2025-11-02

(NZ)-N-[(4Z)-4-hydroxyiminopentan-2-ylidene]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione dioxime
• Acetylacetone dioxime
• 2,4-DICHLORO-1-FLUORO-3,5-DIMETHYL-BENZENE
• 2,4-Pentanedione oxime
• 2,4-Pentanedioxime
• Acetylaceton-dioxim
• DIACETYLMETHANEDIOXIME
• Pentan-2,4-dion-dioxim
• pentane-2,4-dione dioxime
• (NZ)-N-[(4Z)-4-hydroxyiminopentan-2-ylidene]hydroxylamine
• D78360
• NS00026907
• 2,4-Pentanedione, dioxime
• N-(4-hydroxyiminopentan-2-ylidene)hydroxylamine
• FT-0621821
• DTXSID5062219
• 2157-56-4
• WBRYLZHYOFBTPD-UHFFFAOYSA-N
• DB-045629
• (Z)-N-[(4E)-4-(HYDROXYIMINO)PENTAN-2-YLIDENE]HYDROXYLAMINE
• N-[(4E)-4-(hydroxyimino)pentan-2-ylidene]hydroxylamine

• MDL： MFCD00013932
• Inchi： 1S/C5H10N2O2/c1-4(6-8)3-5(2)7-9/h8-9H,3H2,1-2H3
• InChI Key： WBRYLZHYOFBTPD-UHFFFAOYSA-N
• SMILES： ON=C(C)CC(C)=NO
• BRN： 4372703

Computed Properties

• Exact Mass: 130.07400
• Monoisotopic Mass: 130.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.3
• Topological Polar Surface Area: 65.2

Experimental Properties

• Color/Form: Yellow needle or plate crystals
• Density: 1.2268 (rough estimate)
• Melting Point: 145.0 to 149.0 deg-C
• Boiling Point: 240.83°C (rough estimate)
• Flash Point: 179.3°C
• Refractive Index: 1.4954 (estimate)
• PSA: 65.18000
• LogP: 1.07670
• Solubility: Soluble in ethanol and hot toluene, slightly soluble in ether, insoluble in water

(NZ)-N-[(4Z)-4-hydroxyiminopentan-2-ylidene]hydroxylamine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes

Additional information on (NZ)-N-[(4Z)-4-hydroxyiminopentan-2-ylidene]hydroxylamine

Comprehensive Guide to (NZ)-N-[(4Z)-4-hydroxyiminopentan-2-ylidene]hydroxylamine (CAS No. 2157-56-4): Properties, Applications, and Market Insights

(NZ)-N-[(4Z)-4-hydroxyiminopentan-2-ylidene]hydroxylamine (CAS No. 2157-56-4) is a specialized organic compound with a unique molecular structure, making it a subject of interest in various scientific and industrial applications. This compound, often referred to by its CAS number 2157-56-4, belongs to the class of hydroxylamine derivatives, which are known for their versatile reactivity and utility in synthetic chemistry. Its hydroxyimino and hydroxylamine functional groups contribute to its distinctive chemical behavior, enabling its use in diverse fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular formula of (NZ)-N-[(4Z)-4-hydroxyiminopentan-2-ylidene]hydroxylamine is C5H10N2O2, and its systematic name reflects its intricate structure. The (NZ) and (4Z) notations indicate the specific geometric configurations of the molecule, which are critical for its reactivity and interactions. Researchers and industry professionals often search for this compound using keywords like "hydroxylamine derivatives", "CAS 2157-56-4 applications", and "hydroxyimino compounds", highlighting its relevance in contemporary chemical research.

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In conclusion, (NZ)-N-[(4Z)-4-hydroxyiminopentan-2-ylidene]hydroxylamine (CAS No. 2157-56-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable tool for researchers and industry professionals. As interest in sustainable and innovative chemical solutions grows, this compound is likely to remain a focal point of scientific and commercial exploration. For those seeking detailed information, keywords such as "hydroxyimino compound properties", "CAS 2157-56-4 synthesis", and "hydroxylamine derivatives uses" can provide further insights into its potential.